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Compound of Interest

Methyl 5-chlorofuran-2-
Compound Name:
carboxylate

cat. No.: B1357101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for Methyl 5-chlorofuran-2-carboxylate (CAS No. 58235-81-7). The information herein is
intended to support laboratory safety and ensure the proper use of this compound in research
and development settings.

Chemical Identification and Physical Properties

Methyl 5-chlorofuran-2-carboxylate is a solid chemical intermediate used in various synthetic
applications.[1][2] Its fundamental properties are summarized below.
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Property Value Source

CAS Number 58235-81-7 ChemScene[2]
Molecular Formula CeHsCIOs ChemScene[2]
Molecular Weight 160.56 g/mol ChemScene[2]
Physical Form Solid Sigma-Aldrich[1]
Melting Point Data not available ChemScene[2]
Boiling Point Data not available ChemScene[2]
Density Data not available ChemScene[2]

Hazard Identification and GHS Classification

Methyl 5-chlorofuran-2-carboxylate is classified as a hazardous substance. The following

table summarizes its GHS classifications.

Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral 4 ChemScene[2]
swallowed
) o H315: Causes skin ] ]
Skin Irritation 2 o Sigma-Aldrich[1]
irritation
o H319: Causes serious ) )
Eye Irritation 2A o Sigma-Aldrich[1]
eye Irritation
Specific target organ
toxicity — Single H335: May cause ) )
] 3 ) S Sigma-Aldrich[1]
exposure (Respiratory respiratory irritation
tract irritation)
Signal Word: Warning[1][2]
Hazard Pictograms:
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Caption: GHS Hazard Pictogram for Irritant/Harmful.

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with Methyl 5-
chlorofuran-2-carboxylate.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical. The following diagram
outlines the recommended PPE.

Handling
Methyl 5-chlorofuran-2-carboxylate

Always Wear Always Wear ays Wear Handle Within

Recommended ersonal Protective Equipment (PPE)

Chemical Resistant Gloves
[ (e:g., Nifrile) j Safety Goggles

Click to download full resolution via product page

Caption: Recommended PPE for handling Methyl 5-chlorofuran-2-carboxylate.

Storage

Store in a tightly sealed container in a cool, well-ventilated area.[2] Recommended storage
temperature is 2-8°C.[2] Keep away from direct sunlight and sources of ignition.[2]

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route First Aid Measures Source

IF SWALLOWED: Call a
POISON CENTER or

Ingestion doctor/physician if you feel ChemScene[2]
unwell. Rinse mouth. Do NOT

induce vomiting.

Rinse skin thoroughly with
large amounts of water.

Skin Contact Remove contaminated clothing  ChemScene[2]
and shoes and call a

physician.

Remove any contact lenses,
locate eye-wash station, and
flush eyes immediately with
Eye Contact large amounts of water. ChemScene[2]
Separate eyelids with fingers
to ensure adequate flushing.

Promptly call a physician.

Immediately relocate self or
casualty to fresh air. If
) breathing is difficult, give
Inhalation , o ChemScene[2]
cardiopulmonary resuscitation
(CPR). Avoid mouth-to-mouth

resuscitation.

Experimental Protocol: Example of Use in Synthesis

The following protocol is adapted from a patent describing the synthesis of an intermediate for
potential Kv3 potassium channel activators.[3] This serves as an example of a typical reaction
involving Methyl 5-chlorofuran-2-carboxylate.

Reaction: Synthesis of Methyl 5-((4-methylphenyl)thio)furan-2-carboxylate

Materials:
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o Methyl 5-chlorofuran-2-carboxylate (2.0 g, 12 mmol)
e 4-methylbenzenethiol (1.55 g, 12.5 mmol)

e Potassium carbonate (K2COs) (5.2 g, 37 mmol)

e N,N-Dimethylformamide (DMF) (20 mL)

o Ethyl acetate

o Water

Procedure:

o To a solution of Methyl 5-chlorofuran-2-carboxylate (2.0 g, 12 mmol) in DMF (20 mL), add
K2COs (5.2 g, 37 mmol) and 4-methylbenzenethiol (1.55 g, 12.5 mmol).

« Stir the mixture at 90 °C for 20 hours.

e After 20 hours, dilute the reaction mixture with water (60 mL).

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers and wash with water (3 x 30 mL).

o Dry the combined organic layers over sodium sulfate (NazSOa).

« Filter and concentrate the organic layer to obtain the crude product.

o Purify the crude product as necessary (e.g., by column chromatography).

The following diagram illustrates the workflow for this experimental protocol.
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Combine Reactants:
- Methyl 5-chlorofuran-2-carboxylate
- 4-methylbenzenethiol
- K2COs
- DMF

(Stir at 90°C for 20 hours)

Dilute with Water

Gxtract with Ethyl Acetate (3XD

(Wash Organic Layer with Water (3XD

Dry over Na2SOa
Gilter and Concentrate)
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Caption: Workflow for the synthesis of Methyl 5-((4-methylphenyl)thio)furan-2-carboxylate.
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Disposal Considerations

Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.

Disclaimer

This guide is intended for informational purposes only and is not a substitute for a
comprehensive risk assessment. Always consult the most up-to-date Safety Data Sheet (SDS)
from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1357101#methyl-5-chlorofuran-2-carboxylate-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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